Cas no 88801-93-8 (Benzenemethanol, 3-bromo-, benzenesulfonate)

• Product Name: Benzenemethanol, 3-bromo-, benzenesulfonate
• CAS No: 88801-93-8
• MF: C₁₃H₁₃BrO₄S
• MW: 345.208922147751
• CID: 621300
• PubChem ID: 71320272
• Update Time: 2025-04-19

Benzenemethanol, 3-bromo-, benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-bromo-, benzenesulfonate
• benzenesulfonic acid,(3-bromophenyl)methanol
• DTXSID90750244
• 88801-93-8
• Benzenesulfonic acid--(3-bromophenyl)methanol (1/1)

• Inchi： 1S/C7H7BrO.C6H6O3S/c8-7-3-1-2-6(4-7)5-9;7-10(8,9)6-4-2-1-3-5-6/h1-4,9H,5H2;1-5H,(H,7,8,9)
• InChI Key： DEMIUOWEDZRKRP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CO)=C1.S(C1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 343.97179g/mol
• Monoisotopic Mass: 343.97179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų